Cas no 41563-69-3 (1,3-Benzenedimethanethiol)

• Product Name: 1,3-Benzenedimethanethiol
• CAS No: 41563-69-3
• MF: C₈H₁₀S₂
• MW: 170.294999599457
• MDL: MFCD00012311
• CID: 55435
• PubChem ID: 24858552
• Update Time: 2025-04-18

1,3-Benzenedimethanethiol Chemical and Physical Properties

Names and Identifiers

• 1,3-benzenedimethanethiol
• 3-(MERCAPTOMETHYL)PHENYL METHANETHIOL
• O-Xylene DithiOl
• [3-(sulfanylmethyl)phenyl]methanethiol
• 1,3-Bis(mercaptomethyl)benzene
• α,α'-Dimercapto-m-xylene
• 3-(Mercaptomethyl)phenylmethanethiol
• 1,3-phenylenedimethanethiol
• 8VY
• PubChem6869
• 1,3-xylylene dithiol
• alpha,alpha'-Dimercapto-m-xylene
• JSNABGZJVWSNOB-UHFFFAOYSA-N
• m-Xylene-.alpha.,.alpha.'-dithiol
• [3-
• [3-(mercaptomethyl)phenyl]methanethiol
• TRA0060027
• FCH1112
• MFCD00012311
• 41563-69-3
• DTXSID50342987
• 3-(Sulfanylmethyl)benzyl hydrosulfide #
• AS-58453
• AKOS015897642
• FT-0639724
• B74
• A825594
• SCHEMBL126157
• T70899
• 8VH
• B3854
• J-503859
• 1,3-Benzenedimethanethiol, 95%
• m-Xylene-alpha,alpha'-dithiol
• DTXCID40294067
• DB-050770
• 1,3-Benzenedimethanethiol

• MDL： MFCD00012311
• Inchi： 1S/C8H10S2/c9-5-7-2-1-3-8(4-7)6-10/h1-4,9-10H,5-6H2
• InChI Key： JSNABGZJVWSNOB-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(CS)C=1

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Not determined
• Density: 1.15 g/mL at 25 °C(lit.)
• Boiling Point: 170°C/25mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.6207(lit.)
• PSA: 77.60000
• LogP: 2.54620
• Solubility: Not determined

1,3-Benzenedimethanethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether